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Compound Focus: Pomiferin

CAS No.: 572-03-2

Cat. No.: S540003

Get Quote

The table below summarizes the core characteristics of pomiferin.

Property
Category

Details

Systematic
Name

3-(3,4-Dihydroxyphenyl)-5-hydroxy-8,8-dimethyl-6-(3-methylbut-2-en-1-yl)-4H,8H-

benzo[1,2-b:3,4-b']dipyran-4-one [1]

Chemical
Formula

C₂₅H₂₄O₆ [1]

Molar Mass 420.461 g·mol⁻¹ [1]

Chemical
Structure

A prenylated isoflavone (flavonoid class) [2] [1]

Natural Source Fruits and female flowers of the Osage orange tree (Maclura pomifera) [1]

Key Bioactivities Anticancer [2] [1], Antioxidant [1], Anti-inflammatory [3], Antidiabetic [1],

Antimicrobial [1]

Documented Experimental Protocols

Here are the detailed methodologies from key studies investigating pomiferin's effects.
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In Vitro Anti-neuroinflammatory Study [3]

Cell Line: BV2 microglial cells.
Cell Culture: Incubated in complete medium (high glucose DMEM, 10% FBS, penicillin/streptomycin)

at 37°C in 5% CO₂.
Treatment: Cells were treated with various concentrations of Pomiferin (0.25 μM, 0.5 μM, 1 μM) and

LPS (100-500 ng/mL) to induce inflammation.
Key Assays:

Cell Viability: CCK-8 assay and LDH assay.
Reactive Oxygen Species (ROS): Measured using a ROS detection kit.

Nitric Oxide (NO): Concentration in supernatant measured with a NO detection kit.
Pro-inflammatory Mediators: mRNA levels of IL-6, TNF-α, iNOS, and COX-2 measured by

quantitative PCR. Protein levels of IL-6 and TNF-α analyzed by ELISA.
Protein Expression & Pathway Analysis: Western blotting to investigate the Akt/Nrf2 and NF-

κB pathways.

In Vitro Anticancer Study in Neuroblastoma [2]

Cell Lines: CHLA15 (MYCN non-amplified) and LAN5 (MYCN-amplified) neuroblastoma cells.
Viability & Proliferation:

Resazurin Viability Assay: To determine IC₅₀ values.
Colony Formation Assay: To assess long-term proliferative inhibition.

Cell Death Mechanism Analysis:
Apoptosis: Measured using Apotracker Green/Zombie Violet assay and Caspase 3/7 activity

assay. mRNA levels of pro-apoptotic genes (NOXA, PUMA) analyzed by real-time RT-PCR.
Protein cleavage (PARP) detected by Western blot.

Ferroptosis: Cell pre-treatment with inhibitors (liproxstatin-1, deferoxamine). Lipid peroxidation
measured with BODIPY 581/591 C11 stain. GPX4 protein levels and PTGS2 mRNA levels

analyzed.
Autophagy, Pyroptosis, Necroptosis: Analyzed via Western blot for markers like LC3-II, p62,

gasdermin E (GSDME), and phosphorylated MLKL.

Research Strategies for Biosynthesis Pathway
Elucidation
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The following approaches, while not yet fully applied to pomiferin, represent the modern framework for

uncovering plant secondary metabolite pathways.

Multi-Omics Data Generation

Gene Cluster Identification & Analysis

Functional Validation

Start: Unexplored Pathway

Genome Sequencing & Assembly

In Silico Cluster Prediction
(antiSMASH, SMURF)

Transcriptomics
(e.g., RNA-Seq across tissues)

Gene Co-expression Analysis

Metabolite Profiling
(e.g., LC-MS)

Comparative Genomics
(Cluster families, diversity)

Heterologous Expression
(e.g., in yeast)

Genetic Engineering
(Gene knockout/knockdown)

Enzyme Characterization
(in vitro assays)

Elucidated Biosynthetic Pathway

Click to download full resolution via product page

A general workflow for elucidating plant secondary metabolite biosynthesis pathways, integrating multi-

omics data and functional validation.
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Gene Cluster Identification: Bioinformatics tools like antiSMASH and SMURF are used to mine

plant genome sequences for Biosynthetic Gene Clusters (BGCs). These BGCs contain genes
encoding backbone enzymes (e.g., Polyketide Synthases-PKSs for pomiferin) and tailoring enzymes

[4] [5].
Comparative Genomics & Dereplication: Analyzing BGCs across related species helps identify

conserved clusters responsible for specific metabolites. Network analysis can group BGCs into
"families" predicted to produce similar compounds, aiding in genetic dereplication and prioritizing

clusters for study [4].
Metabolite-Profile Correlation: Connecting the presence of a specific BGC with the detection of its

associated metabolite in plant tissues is crucial. Advanced plant-specific metabolomics platforms like
PlantMetSuite facilitate accurate metabolite identification, which is key to linking genes to

compounds [6].
Systems and Synthetic Biology: Strategies like co-expression analysis (linking transcript levels of

cluster genes with metabolite abundance), genome-wide association studies (GWAS), and metabolic
engineering are central to confirming and harnessing these pathways [7].

Future Research Directions

To fully elucidate pomiferin's biosynthesis, the following steps are critical:

Generate Genomic Resources: A high-quality genome sequence of Maclura pomifera is the
foundational step.

Apply Multi-Omics: Integrative analysis of tissue-specific transcriptome and metabolome data,
particularly from the fruit, is needed to identify candidate genes.

Employ Heterologous Systems: Expressing candidate gene clusters in model systems like yeast or
tobacco is a proven strategy for pathway confirmation and scalable production [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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